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The table below summarizes the storage conditions found for similar TCO-PEG3 linkers. The

recommendations are consistent across different suppliers and compound types.

Compound
Name

Supplier
Recommended
Storage

Important Stability Notes

TCO-PEG3-acid
[1]

BroadPharm Information missing Short half-life; naturally isomerizes into

inactive CCO; not recommended for long-
term storage.

TCO-PEG3-
CH2CO2H [2]

AxisPharm -20°C Information missing

TCO-PEG3-
Maleimide [3]

VectorLabs -50°C to -85°C Information missing

TCO-PEG3-
Amine [4]

VectorLabs -20°C, desiccate Information missing

Technical Background and Handling
Recommendations
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The recommended storage conditions are directly linked to the chemical properties of TCO-based reagents.

Why Low Temperature? The trans-cyclooctene (TCO) group is the key reactive moiety for fast,
bioorthogonal click chemistry with tetrazines [1] [5]. However, one source specifically notes that the

TCO group has a short half-life and will naturally isomerize into its unreactive cis-cyclooctene (CCO)
form over time, leading to a loss of reactivity [1]. Storing the compound at low temperatures (-20°C or
lower) slows down this decomposition process.
Why Protect from Light? Some product pages recommend protecting the compound from light [5].

As a best practice for handling sensitive chemicals, storing TCO-PEG3-CH2CONHS in an amber vial
or a freezer-safe container that blocks light is advisable to prevent potential photodegradation.

Proposed Experimental Workflow for Handling TCO
Reagents

For your research, you can adopt the following standardized procedure for handling and testing TCO-PEG3

reagents, based on the gathered information:
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Start: Receive TCO-PEG3 Reagent

Storage Condition
-20°C or lower

Desiccate
Protect from light

Handling Procedure
Equilibrate to room temp before opening

Perform in a dry environment

Conjugation Reaction
Confirm reactivity with

tetrazine-containing molecule

Quality Control
Analyze purity (e.g., HPLC)

Confirm conjugation efficiency

Click to download full resolution via product page

Experimental workflow for TCO-PEG3 reagents

Key Takeaways for Researchers

Apply Standard TCO Protocols: In the absence of specific data for TCO-PEG3-CH2CONHS, it is

prudent to follow the storage conditions established for its closest analogues.
Prioritize Cold Storage: For optimal results, store your compound at -20°C or lower.
Ensure Proper Handling: Always allow the vial to equilibrate to room temperature in a desiccator
before opening to prevent moisture condensation, which could hydrolyze the active NHS ester.

Verify Reactivity: Given the known instability of the TCO group [1], it is good practice to confirm the
reactivity of your specific batch in a pilot conjugation experiment if it has been stored for an extended

period.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. TCO-PEG3-acid, 2141981-86-2 [broadpharm.com]

2. TCO PEG3 CH2CO2H | CAS:2249928-25-2 [axispharm.com]

3. - TCO -Maleimide | VectorLabs PEG 3 [vectorlabs.com]

4. TCO-PEG3-Amine [vectorlabs.com]

5. - TCO -Maleimide - Conju-Probe: Enable Bioconjugation PEG 3 [conju-probe.com]

To cite this document: Smolecule. [Storage Guidelines for Related TCO-PEG3 Compounds].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b8397991#tco-

peg3-ch2conhs-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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